Cas no 1289047-69-3 (5-fluoro-3-nitro-2-pyridinecarbaldehyde)

5-Fluoro-3-nitro-2-pyridinecarbaldehyde is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its key structural features—a fluorine substituent, nitro group, and formyl functionality—enable selective reactivity in nucleophilic substitutions, reductions, and condensation reactions. The electron-withdrawing effects of the nitro and fluoro groups enhance the electrophilicity of the aldehyde, facilitating the formation of Schiff bases or other derivatives. This compound is particularly valuable in medicinal chemistry for constructing pyridine-based scaffolds with potential bioactivity. Its high purity and stability under controlled conditions make it a reliable intermediate for research and industrial applications requiring precise functionalization of the pyridine ring.

5-fluoro-3-nitro-2-pyridinecarbaldehyde structure

1289047-69-3 structure

Product Name:5-fluoro-3-nitro-2-pyridinecarbaldehyde

CAS No:1289047-69-3

MF:C₆H₃FN₂O₃

MW:170.098024606705

MDL:MFCD20486191

CID:1227378

PubChem ID:58318622

Update Time:2025-06-07

5-fluoro-3-nitro-2-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-3-nitro-2-pyridinecarbaldehyde
- BTZBOIGVKWCLBT-UHFFFAOYSA-N
- SCHEMBL1991890
- AT27103
- SB53574
- 5-fluoro-3-nitropyridine-2-carbaldehyde
- 1289047-69-3
- 5-fluoro-3-nitropicolinaldehyde
- 5-fluoro-3-nitropyridine-2-carboxaldehyde
- MDL： MFCD20486191
- Inchi： 1S/C6H3FN2O3/c7-4-1-6(9(11)12)5(3-10)8-2-4/h1-3H
- InChI Key： BTZBOIGVKWCLBT-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C=O)C(=C1)[N+](=O)[O-]

Computed Properties

Exact Mass: 170.01277012g/mol
Monoisotopic Mass: 170.01277012g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 75.8Å²

5-fluoro-3-nitro-2-pyridinecarbaldehyde Pricemore >>

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